Equisetin
Equisetin
Equisetin is a natural product found in Fusarium heterosporum, Fusarium equiseti, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
57749-43-6
VCID:
VC0051900
InChI:
InChI=1S/C22H31NO4/c1-5-6-15-9-8-14-11-13(2)7-10-16(14)22(15,3)20(26)18-19(25)17(12-24)23(4)21(18)27/h5-6,8-9,13-17,24,26H,7,10-12H2,1-4H3/b6-5+,20-18+/t13-,14-,15-,16-,17+,22-/m1/s1
SMILES:
CC=CC1C=CC2CC(CCC2C1(C)C(=C3C(=O)C(N(C3=O)C)CO)O)C
Molecular Formula:
C22H31NO4
Molecular Weight:
373.5 g/mol
Equisetin
CAS No.: 57749-43-6
Cat. No.: VC0051900
Molecular Formula: C22H31NO4
Molecular Weight: 373.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Equisetin is a natural product found in Fusarium heterosporum, Fusarium equiseti, and other organisms with data available. |
|---|---|
| CAS No. | 57749-43-6 |
| Molecular Formula | C22H31NO4 |
| Molecular Weight | 373.5 g/mol |
| IUPAC Name | (3E,5S)-3-[[(1S,2R,4aS,6R,8aR)-1,6-dimethyl-2-[(E)-prop-1-enyl]-4a,5,6,7,8,8a-hexahydro-2H-naphthalen-1-yl]-hydroxymethylidene]-5-(hydroxymethyl)-1-methylpyrrolidine-2,4-dione |
| Standard InChI | InChI=1S/C22H31NO4/c1-5-6-15-9-8-14-11-13(2)7-10-16(14)22(15,3)20(26)18-19(25)17(12-24)23(4)21(18)27/h5-6,8-9,13-17,24,26H,7,10-12H2,1-4H3/b6-5+,20-18+/t13-,14-,15-,16-,17+,22-/m1/s1 |
| Standard InChI Key | QNQBPPQLRODXET-AIMHRHHOSA-N |
| Isomeric SMILES | C/C=C/[C@@H]1C=C[C@@H]2C[C@@H](CC[C@H]2[C@]1(C)/C(=C\3/C(=O)[C@@H](N(C3=O)C)CO)/O)C |
| SMILES | CC=CC1C=CC2CC(CCC2C1(C)C(=C3C(=O)C(N(C3=O)C)CO)O)C |
| Canonical SMILES | CC=CC1C=CC2CC(CCC2C1(C)C(=C3C(=O)C(N(C3=O)C)CO)O)C |
| Appearance | Light tan to tan solid |
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